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Introduction

Profluthrin, with the CAS registry number 223419-20-3, is a synthetic pyrethroid insecticide.[1]
Its chemical name is (2,3,5,6-tetrafluoro-4-methylphenyl)methyl 2,2-dimethyl-3-(1-propen-1-
yl)cyclopropanecarboxylate.[2] A key characteristic of Profluthrin is its high vapor pressure,
which contributes to its effectiveness as a spatial repellent and insecticide against a variety of
pests, particularly fabric and sanitary insects.[3] This document provides a detailed overview of
the physicochemical properties, mechanism of action, toxicological profile, and relevant
experimental methodologies for Profluthrin.

Physicochemical Properties

Profluthrin is a pale yellow to light yellow clear liquid with a slight characteristic odor.[4] It is
soluble in most organic solvents but has very low solubility in water.[4] A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference(s)
CAS Number 223419-20-3 [2]
Molecular Formula C17H18F402 [2][3][5][6]
Molecular Weight 330.32 g/mol [21[3][4][5][6]
Appearance I.Dal'e yellow to light yellow clear ]

liquid
Odor Slightly characteristic [4]
Density 1.19 g/cm3 (at 17.5 °C) [4]
Melting Point <25°C [7]
Boiling Point 323 °C [7]

Vapor Pressure

10.3 mPa (at 25 °C)

[417]

Water Solubility 0.16 mg/L 4171
LogP (Octanol-Water Partition

o 5.9 [4]
Coefficient)
Flash Point 158 °C [7]
Viscosity 14.1 mPa:s (at 20°C) [4]

Mechanism of Action

Profluthrin is classified by the Insecticide Resistance Action Committee (IRAC) as a Group 3A

insecticide. Like other pyrethroids, its primary mode of action is the modulation of voltage-gated

sodium channels in the nervous systems of insects.

Pyrethroids bind to a specific site on the alpha-subunit of the sodium channel, which is a large

transmembrane protein responsible for the rising phase of the action potential. This binding

modifies the gating kinetics of the channel, causing it to remain open for an extended period.

The prolonged influx of sodium ions leads to membrane depolarization, repetitive nerve firing,

and eventual paralysis, resulting in the death of the insect.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.researchgate.net/figure/Oral-LD50s-in-rats-following-acute-exposure-to-pyrethroids-Compounds-are-ordered_fig2_5645974
https://www.researchgate.net/figure/Oral-LD50s-in-rats-following-acute-exposure-to-pyrethroids-Compounds-are-ordered_fig2_5645974
https://journals.flvc.org/edis/article/download/114504/122377
https://pubmed.ncbi.nlm.nih.gov/2035177/
https://www.researchgate.net/publication/321757409_Evaluation_of_the_Acute_Toxicity_of_a_Mosquito_Coil_Based_Meperfluthrin
https://www.researchgate.net/figure/Oral-LD50s-in-rats-following-acute-exposure-to-pyrethroids-Compounds-are-ordered_fig2_5645974
https://journals.flvc.org/edis/article/download/114504/122377
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://pubmed.ncbi.nlm.nih.gov/2035177/
https://www.researchgate.net/publication/321757409_Evaluation_of_the_Acute_Toxicity_of_a_Mosquito_Coil_Based_Meperfluthrin
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2563.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2563.htm
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2563.htm
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2563.htm
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2563.htm
https://downloads.regulations.gov/EPA-HQ-OW-2016-0351-0547/content.pdf
https://www.benchchem.com/product/b131629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Insect Neuron

Norchrysanthemic Acid
Derivative
Esterification Profluthrin

2,3,5,6-tetrafluoro-4-
methylbenzyl alcohol

Synthesis & Analysis

Biological Efficacy Testing

Starting Materials
Esterification
Grofluthrin Producg

Prepare Impregnated
Filter Paper
Introduce Insects to
Test Chamber
Observe & Record
(Knockdown/Mortality)
. Calculate KT50 /
(GC-FID /| GC-MS Analyss) ( Lethal Effects )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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